(3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone

• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• IUPAC Name: (3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone
• InChI: InChI=1S/C15H15N3O/c16-13-8-12-10-18(7-6-14(12)17-9-13)15(19)11-4-2-1-3-5-11/h1-5,8-9H,6-7,10,16H2
• InChI Key: IXZSEAJFSJCGHH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=CC(=C2)N)C(=O)C3=CC=CC=C3

Description

(3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone: is a chemical compound belonging to the class of 1,6-naphthyridines, which are heterocyclic aromatic organic compounds. These compounds are known for their diverse biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under acidic or basic conditions. The reaction conditions often require the use of strong acids or bases, and the process may involve heating to promote the formation of the naphthyridine ring system.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using reactors designed to handle high temperatures and pressures. The use of continuous flow chemistry can also enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone: can undergo various chemical reactions, including:

• Oxidation: : The compound can be oxidized to form derivatives with different functional groups.

• Reduction: : Reduction reactions can be used to modify the compound's structure.

• Substitution: : Substitution reactions can introduce new substituents at specific positions on the naphthyridine ring.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: : Various nucleophiles and electrophiles can be employed depending on the desired substitution pattern.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.

Scientific Research Applications

(3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone: has several scientific research applications:

• Chemistry: : It serves as a building block for the synthesis of more complex organic molecules.

• Biology: : The compound exhibits biological activities, such as anticancer, anti-inflammatory, and antimicrobial properties.

• Medicine: : It is investigated for its potential use in drug development, particularly in the treatment of various diseases.

• Industry: : The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which (3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone exerts its effects involves interactions with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to its biological activities.

Comparison with Similar Compounds

(3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone: is compared with other similar compounds, such as 7-amino-1,8-naphthyridin-2(8H)-one and 1H-imidazo[4,5-h][1,6]naphthyridin-2(3H)-one . These compounds share structural similarities but differ in their substituents and biological activities, highlighting the uniqueness of (3-amino-7,8-dihydro-5H-1,6-naphthyridin-6-yl)-phenylmethanone .